Cas no 2979-89-7 (Hexanoic acid,4,4-dimethyl-)

• Product Name: Hexanoic acid,4,4-dimethyl-
• CAS No: 2979-89-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 240599
• PubChem ID: 12563914
• Update Time: 2025-04-19

Hexanoic acid,4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,4,4-dimethyl-
• 4,4-dimethylHexanoic acid
• 5,5-DIMETHYLHEPTANOIC ACID
• 4,4-Dimethyl-hexancarbonsaeure
• 4,4-dimethyl-hexanoic acid
• 4,4-Dimethylhexansaeure
• Hexanoic acid,4,4-dimethyl
• DTXSID80502693
• AKOS006277178
• SCHEMBL1572939
• 4,4-DIMETHYLHEXANOICACID
• FT-0658573
• 4-dimethylhexanoic acid
• 2979-89-7

• Inchi： 1S/C8H16O2/c1-4-8(2,3)6-5-7(9)10/h4-6H2,1-3H3,(H,9,10)
• InChI Key： CDDLKCXJAFKTMW-UHFFFAOYSA-N
• SMILES： OC(CCC(C)(C)CC)=O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.28740